1,1,1-Tribromo-2,2,2-trifluoroethane

• CAS No.: 354-48-3
• Molecular Formula: C2Br3F3
• Molecular Weight: 320.73 g/mol
• IUPAC Name: 1,1,1-tribromo-2,2,2-trifluoroethane
• InChI: InChI=1S/C2Br3F3/c3-1(4,5)2(6,7)8
• InChI Key: CALRXIQBQWFLRG-UHFFFAOYSA-N
• SMILES: C(C(Br)(Br)Br)(F)(F)F

Description

1,1,1-Tribromo-2,2,2-trifluoroethane (CAS 76-08-4) is a halogenated ethane derivative with three bromine atoms on one carbon and three fluorine atoms on the adjacent carbon. Its molecular formula is C₂Br₃F₃, and it is structurally analogous to chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), but with bromine substitution.

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

• 1,1,1-Trichloro-2,2,2-trifluoroethane (CAS 354-58-5): Chlorine replaces bromine, with formula C₂Cl₃F₃ . Used as a solvent and biochemical reagent .
• 2,2-Dichloro-1,1,1-trifluoroethane (Refrigerant 123) (CAS 306-83-2): Formula C₂HCl₂F₃ . Widely studied for thermodynamic properties and refrigeration applications .
• 1-Bromo-1,1-dichloro-2,2,2-trifluoroethane (CAS 354-50-7): Contains mixed halogens (Br, Cl), formula C₂BrCl₂F₃ . Used in chemical synthesis and requires stringent safety protocols .
• 2-Bromo-1,1,1-trifluoroethane (CAS 421-06-7): Bromine on the trifluoroethyl group, formula C₂H₂BrF₃. Notable for radical reactivity in fluorinated systems .

Physical and Chemical Properties

Compound	Molecular Formula	Density (g/cm³)*	Molecular Weight*	Boiling Point (°C)	Applications
1,1,1-Tribromo-2,2,2-trifluoroethane	C₂Br₃F₃	~2.1 (estimated)	~320.7	N/A	Research chemical, specialty synthesis
1,1,1-Trichloro-2,2,2-trifluoroethane	C₂Cl₃F₃	1.57	187.4	47.6	Solvent, biochemical reagent
Refrigerant 123	C₂HCl₂F₃	1.46	153.4	27.9	Refrigeration, heat transfer fluid
1-Bromo-1,1-dichloro-2,2,2-trifluoroethane	C₂BrCl₂F₃	1.89	243.3	N/A	Intermediate in organic synthesis

*Density and molecular weight for this compound are estimated based on halogen substitution trends.